Cas no 2228160-33-4 (1-(1-chloroisoquinolin-3-yl)-3,3-difluorocyclobutylmethanamine)

• Product Name: 1-(1-chloroisoquinolin-3-yl)-3,3-difluorocyclobutylmethanamine
• CAS No: 2228160-33-4
• MF: C₁₄H₁₃ClF₂N₂
• MW: 282.716229200363
• CID: 5900887
• PubChem ID: 165799017
• Update Time: 2025-06-08

1-(1-chloroisoquinolin-3-yl)-3,3-difluorocyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1-chloroisoquinolin-3-yl)-3,3-difluorocyclobutylmethanamine
• 2228160-33-4
• EN300-1954144
• [1-(1-chloroisoquinolin-3-yl)-3,3-difluorocyclobutyl]methanamine

• Inchi： 1S/C14H13ClF2N2/c15-12-10-4-2-1-3-9(10)5-11(19-12)13(8-18)6-14(16,17)7-13/h1-5H,6-8,18H2
• InChI Key： FONMLVGTLNAHRA-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=CC2=CC(C2(CN)CC(C2)(F)F)=N1

Computed Properties

• Exact Mass: 282.0735324g/mol
• Monoisotopic Mass: 282.0735324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(1-chloroisoquinolin-3-yl)-3,3-difluorocyclobutylmethanamine

Comprehensive Analysis of 1-(1-chloroisoquinolin-3-yl)-3,3-difluorocyclobutylmethanamine (CAS No. 2228160-33-4)

The compound 1-(1-chloroisoquinolin-3-yl)-3,3-difluorocyclobutylmethanamine (CAS No. 2228160-33-4) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical research. This molecule features a chloroisoquinoline core linked to a difluorocyclobutylmethanamine moiety, making it a subject of interest for drug discovery and medicinal chemistry. Researchers are particularly intrigued by its potential as a building block for novel therapeutics targeting neurological and inflammatory conditions, aligning with current trends in precision medicine.

In the context of modern drug development, the demand for heterocyclic compounds like 1-(1-chloroisoquinolin-3-yl)-3,3-difluorocyclobutylmethanamine has surged. This is partly due to the growing focus on small molecule inhibitors and kinase-targeted therapies, which dominate discussions in oncology and autoimmune disease research. The presence of both fluorine atoms and a chlorinated isoquinoline group in this compound suggests potential for enhanced bioavailability and target binding affinity—key considerations in contemporary drug design.

From a synthetic chemistry perspective, the difluorocyclobutyl segment of CAS 2228160-33-4 represents an interesting case study in conformationally restricted scaffolds. Such structures are increasingly valuable in addressing challenges related to metabolic stability and selectivity—topics frequently searched in academic and industrial chemistry forums. The compound's amine functionality also provides versatility for further derivatization, a feature highly relevant to fragment-based drug discovery approaches gaining traction in 2024.

The physicochemical properties of 1-(1-chloroisoquinolin-3-yl)-3,3-difluorocyclobutylmethanamine warrant particular examination. Computational models suggest this molecule may exhibit favorable lipophilicity profiles and blood-brain barrier permeability—attributes that correlate with trending searches about CNS drug development. These characteristics, combined with the current industry emphasis on fluorinated pharmaceuticals (accounting for ~30% of new drug approvals), position this compound as a valuable candidate for further investigation.

Recent patent literature reveals growing interest in isoquinoline derivatives similar to CAS 2228160-33-4, particularly for applications in GPCR modulation and enzyme inhibition. This aligns with numerous user queries about "next-generation drug scaffolds" and "privileged structures in medicinal chemistry." The compound's structural features suggest potential utility across multiple target classes, including proteases and neurotransmitter receptors—a versatility that addresses the pharmaceutical industry's need for polypharmacological approaches.

Quality control aspects of 1-(1-chloroisoquinolin-3-yl)-3,3-difluorocyclobutylmethanamine synthesis have become a technical focus area, responding to frequent searches about "chiral purity in drug intermediates" and "fluorinated compound characterization." Advanced analytical techniques including HPLC-MS and 19F NMR are typically employed to verify the identity and purity of this material, reflecting the stringent standards required in modern pharmaceutical manufacturing.

Environmental and regulatory considerations surrounding halogenated compounds like 2228160-33-4 have prompted research into greener synthetic routes. This responds to increasing searches about "sustainable fluorination methods" and "green chemistry in drug synthesis." Recent publications highlight microwave-assisted and continuous flow approaches to similar structures, suggesting potential avenues for more sustainable production of this valuable chemical entity.

The commercial availability of 1-(1-chloroisoquinolin-3-yl)-3,3-difluorocyclobutylmethanamine from specialty chemical suppliers has made it accessible for broader research applications. This availability addresses frequent queries about "novel isoquinoline building blocks" and "fluorinated cyclobutane reagents." Current pricing trends and supply chain dynamics for such specialized intermediates reflect the growing importance of structural complexity in early-stage drug discovery programs.

Looking forward, the scientific community anticipates expanded applications for CAS 2228160-33-4 in areas like proteolysis targeting chimeras (PROTACs) and covalent inhibitors—two of the most searched topics in contemporary drug discovery. The compound's balanced polarity and potential for targeted modifications position it as a versatile scaffold for these cutting-edge therapeutic modalities, which demand precise control over molecular properties and binding characteristics.

In conclusion, 1-(1-chloroisoquinolin-3-yl)-3,3-difluorocyclobutylmethanamine represents a compelling case study at the intersection of modern medicinal chemistry and pharmaceutical innovation. Its structural features address multiple current research priorities while offering numerous opportunities for further exploration—making it a compound worthy of attention in both academic and industrial settings. As research continues, we can expect to see this molecule contribute to advancements across multiple therapeutic areas, particularly those requiring sophisticated molecular architectures with tailored physicochemical profiles.